Cas no 1772-43-6 (2,4,4-Trimethyl-2-oxazoline)

2,4,4-Trimethyl-2-oxazoline is a heterocyclic organic compound featuring an oxazoline ring structure with three methyl substituents. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized polymers, ligands, and pharmaceuticals. Its strained ring system enables ring-opening reactions, making it valuable for modifying materials or introducing chiral centers. The steric hindrance from the methyl groups can influence reactivity, offering selectivity in certain transformations. It is also employed in coordination chemistry as a precursor for catalysts. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
2,4,4-Trimethyl-2-oxazoline structure
2,4,4-Trimethyl-2-oxazoline structure
Product Name:2,4,4-Trimethyl-2-oxazoline
CAS No:1772-43-6
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00005301
CID:83942
PubChem ID:87576860
Update Time:2025-06-08

2,4,4-Trimethyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

    • 2,4,4-Trimethyl-4,5-dihydrooxazole
    • Trimethyloxazoline
    • 2,4,4-trimethyl-4,5-dihydro-1,3-oxazole
    • 4,5-Dihydro-2,4,4-trimethyloxazole
    • 2,4,4-Trimethyl-oxazolin-2
    • 2,4,4-Trimethyl-2-oxazoline
    • 2,4,4-trimethyl-5H-1,3-oxazole
    • 2.4.4-Trimethyl-2-oxazoline
    • 2,4,4-trimethyloxazoline
    • 4,5-dihydro-2,4,4-trimethyl-2-oxazoline
    • OXAZOLE,4,5-DIHYDRO-2,4,4-TRIMETHYL
    • DTXSID10170268
    • Oxazole,4,5-dihydro-2,4,4-trimethyl-
    • T1060
    • InChI=1/C6H11NO/c1-5-7-6(2,3)4-8-5/h4H2,1-3H
    • Oxazole,5-dihydro-2,4,4-trimethyl-
    • J-011263
    • OXAZOLE, 4,5-DIHYDRO-2,4,4-TRIMETHYL-
    • 1772-43-6
    • CS-0204303
    • NSC-107049
    • MFCD00005301
    • EINECS 217-201-6
    • NSC107049
    • 2,4,4,-trimethyl-2-oxazoline
    • 2,4,4-trimethyl-5H-oxazole
    • SCHEMBL428417
    • BAA77243
    • AKOS004903767
    • 2,4,4-Trimethyl-4,5-dihydro-1,3-oxazole #
    • LS-13163
    • 2,4,4-trimethyl-1,3-oxazoline
    • FT-0609776
    • 2,4,4-Trimethyl-2-oxazoline, 98%
    • NSC 107049
    • D92443
    • EN300-96327
    • NS00025843
    • AMY3877
    • 2-Oxazoline, 2,4,4-trimethyl-
    • DB-044292
    • 2-Oxazoline, 2,4,4-trimethyl- (6CI,7CI,8CI); 4,5-Dihydro-2,4,4-trimethyloxazole; 2,4,4-Trimethyl-1,3-oxazoline; Oxazole, 4,5-dihydro-2,4,4-trimethyl-
    • MDL： MFCD00005301
    • Inchi： 1S/C6H11NO/c1-5-7-6(2,3)4-8-5/h4H2,1-3H3
    • InChI Key： HZRZMHNRCSIQFT-UHFFFAOYSA-N
    • SMILES： O1C(C)=NC(C)(C)C1
    • BRN： 107665

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.6

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.887 g/mL at 25 °C(lit.)
  • Melting Point: 113.5°C
  • Boiling Point: 112°C
  • Flash Point: Fahrenheit: 55.4 ° f
    Celsius: 13 ° c
  • Refractive Index: n20/D 1.4213(lit.)
  • PSA: 21.59000
  • LogP: 0.64920
  • Solubility: Fully mixable to water

2,4,4-Trimethyl-2-oxazoline Security Information

2,4,4-Trimethyl-2-oxazoline Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,4-Trimethyl-2-oxazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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Apollo Scientific
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Chemenu
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Ambeed
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Ambeed
A702623-5g
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Ambeed
A702623-25g
2,4,4-Trimethyl-4,5-dihydrooxazole
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abcr
AB143347-25 ml
2,4,4-Trimethyl-2-oxazoline, 98%; .
 1772-43-6 98%
25 ml
 €114.60 2024-04-18

2,4,4-Trimethyl-2-oxazoline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:1772-43-6)2,4,4-三甲基-2-恶唑
Order Number:LE5870831
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1772-43-6)2,4,4-三甲基-2-恶唑
LE5870831
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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